Cas no 1448069-38-2 (1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine)

1-(2,5-Dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine is a specialized sulfonamide derivative with potential applications in medicinal chemistry and organic synthesis. Its structure combines a pyrrolidine core with dual sulfonyl functionalities, enhancing reactivity and selectivity in chemical transformations. The 2,5-dimethoxybenzenesulfonyl group contributes to steric and electronic modulation, while the methanesulfonyl substituent offers additional versatility in nucleophilic or electrophilic reactions. This compound may serve as a key intermediate in the development of biologically active molecules, particularly in drug discovery efforts targeting enzyme inhibition or receptor modulation. Its well-defined molecular architecture allows for precise structural modifications, making it a valuable scaffold for exploratory synthetic studies. The compound's stability under standard conditions facilitates handling and storage in laboratory settings.
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine structure
1448069-38-2 structure
Product name:1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine
CAS No:1448069-38-2
MF:C13H19NO6S2
MW:349.423061609268
CID:5841428
PubChem ID:71805551

1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine
    • F6435-0584
    • 1-((2,5-dimethoxyphenyl)sulfonyl)-3-(methylsulfonyl)pyrrolidine
    • AKOS024558005
    • 1448069-38-2
    • 1-(2,5-dimethoxyphenyl)sulfonyl-3-methylsulfonylpyrrolidine
    • Inchi: 1S/C13H19NO6S2/c1-19-10-4-5-12(20-2)13(8-10)22(17,18)14-7-6-11(9-14)21(3,15)16/h4-5,8,11H,6-7,9H2,1-3H3
    • InChI Key: DHLZOUYGYPKFAM-UHFFFAOYSA-N
    • SMILES: S(C)(C1CN(CC1)S(C1C=C(C=CC=1OC)OC)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 349.06537967g/mol
  • Monoisotopic Mass: 349.06537967g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 577
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 107Ų

1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6435-0584-100mg
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine
1448069-38-2
100mg
$248.0 2023-09-09
Life Chemicals
F6435-0584-5μmol
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine
1448069-38-2
5μmol
$63.0 2023-09-09
Life Chemicals
F6435-0584-4mg
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine
1448069-38-2
4mg
$66.0 2023-09-09
Life Chemicals
F6435-0584-1mg
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine
1448069-38-2
1mg
$54.0 2023-09-09
Life Chemicals
F6435-0584-2mg
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine
1448069-38-2
2mg
$59.0 2023-09-09
Life Chemicals
F6435-0584-5mg
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine
1448069-38-2
5mg
$69.0 2023-09-09
Life Chemicals
F6435-0584-10mg
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine
1448069-38-2
10mg
$79.0 2023-09-09
Life Chemicals
F6435-0584-40mg
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine
1448069-38-2
40mg
$140.0 2023-09-09
Life Chemicals
F6435-0584-15mg
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine
1448069-38-2
15mg
$89.0 2023-09-09
Life Chemicals
F6435-0584-30mg
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine
1448069-38-2
30mg
$119.0 2023-09-09

Additional information on 1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine

Introduction to 1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine (CAS No. 1448069-38-2)

1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine, with the CAS number 1448069-38-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrrolidine ring functionalized with a benzenesulfonyl and a methanesulfonyl group. These functional groups contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine consists of a five-membered pyrrolidine ring, which is a common motif in many biologically active compounds. The presence of the benzenesulfonyl and methanesulfonyl groups imparts specific chemical and physical properties that can influence its interactions with biological targets. The dimethoxy substitution on the benzene ring further modulates its electronic and steric properties, enhancing its potential for selective binding to specific receptors or enzymes.

Recent studies have explored the biological activities of 1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine. One notable area of research is its potential as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against protein kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. This finding suggests that 1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulonylpyrrolidine could be a promising lead compound for the development of novel therapeutic agents targeting diseases associated with aberrant kinase activity.

In addition to its enzymatic inhibition properties, 1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulonylpyrrolidine has also been investigated for its anti-inflammatory effects. Inflammatory diseases are characterized by excessive production of pro-inflammatory cytokines and mediators, which can lead to tissue damage and chronic inflammation. Research conducted by a team at the University of California demonstrated that this compound effectively reduces the expression of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings highlight the potential of 1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulonylpyrrolidine as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulonylpyrrolidine have also been studied to assess its suitability for therapeutic applications. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a drug candidate. Furthermore, toxicity studies have revealed that it has low cytotoxicity at therapeutic concentrations, suggesting a favorable safety profile.

The synthetic route to produce 1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulonylpyrrolidine has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the pyrrolidine ring through a cycloaddition reaction followed by functionalization with the benzenesulfonyl and methanesulfonyl groups. Advanced synthetic techniques such as microwave-assisted synthesis and catalyst-mediated reactions have been employed to improve the efficiency and scalability of the process.

In conclusion, 1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulonylpyrrolidine (CAS No. 1448069-38-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and optimize its use in clinical settings.

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